Cas no 522597-54-2 (4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol)

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol is a heterocyclic compound featuring a triazole core functionalized with an allyl group and a substituted thiophene moiety. Its molecular structure combines a thiol group at the 3-position, enhancing reactivity for further derivatization or coordination chemistry applications. The presence of both thiophene and triazole rings contributes to potential electronic and biological properties, making it a candidate for pharmaceutical or material science research. The allyl group offers versatility for further synthetic modifications, such as cross-coupling or polymerization reactions. This compound may exhibit utility in medicinal chemistry due to its heterocyclic framework, which is often associated with bioactive molecules.
4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol structure
522597-54-2 structure
Product Name:4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
CAS No:522597-54-2
MF:C11H13N3S2
MW:251.371019124985
MDL:MFCD03423433
CID:3111598
PubChem ID:843550
Update Time:2025-06-09

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol
    • 4-allyl-5-(4,5-dimethyl-3-thienyl)-4H-1,2,4-triazol-3-yl hydrosulfide
    • MFCD03423433
    • DTXSID001127904
    • 4-Allyl-5-(4,5-dimethylthiophen-3-yl)-4H-1,2,4-triazole-3-thiol
    • ALBB-003183
    • 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-2H-1,2,4-triazole-3-thione
    • BBL017557
    • 4-allyl-5-(4,5-dimethylthien-3-yl)-4H-1,2,4-triazole-3-thiol
    • VS-06277
    • AKOS003289492
    • 3H-1,2,4-Triazole-3-thione, 5-(4,5-dimethyl-3-thienyl)-2,4-dihydro-4-(2-propen-1-yl)-
    • AK-968/41923450
    • STK450018
    • H22610
    • 3-(4,5-dimethylthiophen-3-yl)-4-prop-2-enyl-1H-1,2,4-triazole-5-thione
    • 5-(4,5-dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
    • CS-0319914
    • 522597-54-2
    • MDL: MFCD03423433
    • Inchi: 1S/C11H13N3S2/c1-4-5-14-10(12-13-11(14)15)9-6-16-8(3)7(9)2/h4,6H,1,5H2,2-3H3,(H,13,15)
    • InChI Key: ZCJCQQGBQCJTQN-UHFFFAOYSA-N
    • SMILES: S1C=C(C(C)=C1C)C1=NNC(N1CC=C)=S

Computed Properties

  • Exact Mass: 251.055
  • Monoisotopic Mass: 251.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 88Ų

4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM521599-1g
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522597-54-2 97%
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abcr
AB380542-500 mg
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522597-54-2
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AB380542-1 g
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
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abcr
AB380542-5 g
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol
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€907.00 2023-07-19
abcr
AB380542-500mg
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .
522597-54-2
500mg
€269.00 2025-04-18
abcr
AB380542-1g
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .
522597-54-2
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€317.00 2025-04-18
abcr
AB380542-5g
5-(4,5-Dimethylthiophen-3-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol; .
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A2B Chem LLC
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A2B Chem LLC
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4-Allyl-5-(4,5-dimethyl-thiophen-3-yl)-4H-[1,2,4]triazole-3-thiol Related Literature

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